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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and potential
applications of Solvent Red 135, a perinone-based solvent dye, with a specific focus on its use
in coatings and thin-film research. Detailed protocols for the preparation and characterization of
Solvent Red 135-doped polymer thin films are also presented.

Introduction to Solvent Red 135

Solvent Red 135 (C.l. 564120) is a yellowish-red synthetic dye known for its high thermal
stability, excellent light fastness, and good solubility in various organic solvents.[1][2] These
properties make it a compelling candidate for a range of applications beyond its traditional use
in the plastics industry, particularly in the field of advanced materials and thin-film technologies.
Its robust chemical structure lends itself to applications requiring long-term stability under
challenging environmental conditions.[1]

Key Applications in Research

The unique photophysical and chemical properties of Solvent Red 135 open up several
avenues for research and development:

e Functional Coatings: Its vibrant color and stability make it suitable for developing durable and
decorative coatings with high visibility.[1]
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» Optical Filters: Thin films doped with Solvent Red 135 can be engineered to act as long-
pass or band-pass filters for specific wavelength ranges.

e Luminescent Solar Concentrators (LSCs): The fluorescent properties of perinone dyes
suggest that Solvent Red 135 could be a candidate for use in LSCs, which concentrate
sunlight onto photovoltaic cells.

o Fluorescent Probes: The dye's response to its environment could potentially be exploited for
sensing applications.

o Organic Electronics: As a stable organic semiconductor, it may find applications in organic
light-emitting diodes (OLEDs) and organic photovoltaics (OPVSs).[3]

Data Presentation

A summary of the key quantitative data for Solvent Red 135 is presented in the table below for
easy reference and comparison.
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Property

Value

Chemical Identity

C.l. Name Solvent Red 135
C.I. Number 564120
CAS Number 20749-68-2, 71902-17-5[4][5]

Molecular Formula

C1sHeClaN20[5]

Molecular Weight

408.07 g/mol [5]

Physical Properties

Appearance Yellowish-red powder[4]
Melting Point 318 °C[2]
Density 1.74 g/lcm3[4]

Thermal & Light Stability

Heat Resistance (in PS)

Up to 300 °C[2]

Light Fastness (in PS)

Grade 8 (on a scale of 1-8)[2]

Solubility (at 20°C)

Acetone 0.2 g/L[2]
Butyl Acetate 0.2 g/L[2]
Dichloromethane 0.3 g/L[2]
Ethyl Alcohol 0.1 g/L[2]
Methylbenzene (Toluene) 0.6 g/L[2]

Photophysical Properties

Absorption Maximum (A_max)

Varies with solvent polarity. Generally in the
green-yellow region of the visible spectrum.
Specific values need to be determined

experimentally for the solvent and matrix of

interest.
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Typically red-shifted from the absorption
Emission Maximum (A_em) maximum. Specific values are dependent on the

host matrix and concentration.

Data not readily available in the public domain.
] This is a critical parameter to be determined
Fluorescence Quantum Yield (®_F) ) o ]
experimentally for applications in LSCs and as

fluorescent probes.

Experimental Protocols

The following are detailed methodologies for the preparation and characterization of Solvent
Red 135-doped polymer thin films. These protocols are intended as a starting point and may
require optimization based on specific research goals and available equipment.

Protocol 1: Preparation of Solvent Red 135-Doped
PMMA Thin Films by Spin-Coating

This protocol describes the fabrication of thin films of Poly(methyl methacrylate) (PMMA) doped
with Solvent Red 135 using a spin-coating technique.

Materials:

Solvent Red 135 powder

Poly(methyl methacrylate) (PMMA)

Toluene (or other suitable solvent like chloroform or chlorobenzene)

Glass or silicon substrates

Syringes and 0.2 um PTFE filters
Equipment:
» Analytical balance

o Magnetic stirrer and stir bars
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 Ultrasonic bath

e Spin coater

e Hot plate
Procedure:

» Solution Preparation:

o Prepare a stock solution of PMMA in toluene (e.g., 10% w/v) by dissolving the PMMA
powder in the solvent with magnetic stirring. This may take several hours.

o Prepare a stock solution of Solvent Red 135 in toluene (e.g., 1 mg/mL). Use of an
ultrasonic bath can aid in dissolution.

o Prepare the final coating solution by adding a specific volume of the Solvent Red 135
stock solution to the PMMA solution to achieve the desired dye concentration (e.g., 0.1%,
0.5%, 1% wi/w relative to PMMA). Stir the mixture thoroughly.

e Substrate Cleaning:

o Thoroughly clean the substrates by sequential sonication in a detergent solution,
deionized water, acetone, and isopropanol (15 minutes each).

o Dry the substrates with a stream of nitrogen gas.

o Optional: Treat the substrates with oxygen plasma to enhance hydrophilicity and promote
film adhesion.

e Spin-Coating:
o Place a cleaned substrate on the spin coater chuck and ensure it is centered.

o Dispense a small amount of the Solvent Red 135/PMMA solution onto the center of the
substrate.
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o Spin the substrate at a desired speed (e.g., 1000-4000 rpm) for a set duration (e.g., 30-60
seconds). The final film thickness will depend on the solution viscosity, concentration, and
spin speed.

e Annealing:

o Transfer the coated substrate to a hot plate and anneal at a temperature below the glass
transition temperature of PMMA (e.g., 80-90 °C) for a specified time (e.g., 10-30 minutes)
to remove residual solvent and improve film quality.

Protocol 2: Characterization of Solvent Red 135-Doped
Thin Films

This protocol outlines the key characterization techniques to evaluate the properties of the
fabricated thin films.

1. Film Thickness and Morphology:
» Profilometry or Ellipsometry: Measure the thickness of the thin films.

o Atomic Force Microscopy (AFM): Characterize the surface topography and roughness of the
films.

e Scanning Electron Microscopy (SEM): Visualize the cross-section and surface morphology of
the coatings.

2. Optical Properties:

o UV-Vis Spectroscopy: Measure the absorption spectrum of the thin films to determine the
absorption maxima (A_max) and the effect of dye concentration on absorbance.

e Fluorospectrometry: Measure the emission spectrum to determine the emission maxima
(A_em) and the fluorescence intensity.

 Integrating Sphere with a Spectrofluorometer: Determine the absolute fluorescence quantum
yield (®_F) of the thin films.

3. Structural and Chemical Analysis:
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o Fourier-Transform Infrared (FTIR) Spectroscopy: Identify the chemical bonds present in the
dye-doped polymer film and confirm the incorporation of the dye.

» X-ray Diffraction (XRD): Analyze the crystallinity of the thin films.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships in the context of using
Solvent Red 135 in thin-film research.
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Caption: Experimental workflow for Solvent Red 135 thin-film research.
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Caption: Relationship between Solvent Red 135 properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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